Cas no 55199-59-2 (6-chloro-N,N-diethyl-2-(methylthio)pyrimidin-4-amine)

• Product Name: 6-chloro-N,N-diethyl-2-(methylthio)pyrimidin-4-amine
• CAS No: 55199-59-2
• MF: C₉H₁₄ClN₃S
• MW: 231.745559215546
• CID: 1113806
• PubChem ID: 79022633
• Update Time: 2025-04-20

6-chloro-N,N-diethyl-2-(methylthio)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N,N-diethyl-2-(methylthio)pyrimidin-4-amine
• 6-chloro-N,N-diethyl-2-(methylthio)pyrimidine-4-amine
• 2-Methylthio-4-chloro-6-diethylaminopyrimidine
• SCHEMBL11371937
• AKOS017562143
• DB-325512
• 55199-59-2

• Inchi： 1S/C9H14ClN3S/c1-4-13(5-2)8-6-7(10)11-9(12-8)14-3/h6H,4-5H2,1-3H3
• InChI Key： OLTTVXXDXFNQRW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)N(CC)CC

Computed Properties

• Exact Mass: 231.05992
• Monoisotopic Mass: 231.0596963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 29.02